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Compound of Interest

Compound Name: 2-Methyl-5-nitrobenzoate

Cat. No.: B13354976

Get Quote

In the landscape of drug discovery and organic synthesis, Methyl 2-methyl-5-nitrobenzoate
(CAS No. 77324-87-9) serves as a valuable intermediate, particularly in the development of

anti-inflammatory agents, agrochemicals, and specialty polymers[1]. Its utility stems from the

reactive nitro group and ester functionality, which allow for diverse chemical transformations[1].

However, the very reactivity that makes a compound useful necessitates a thorough and

nuanced understanding of its potential hazards.

This guide moves beyond the standard, templated Safety Data Sheet (SDS). As scientists and

researchers, our engagement with safety information must be dynamic. We must not only

understand the listed hazards but also comprehend the chemical principles that underpin them.

This document is structured to provide that deeper insight, fostering a culture of proactive

safety and experimental integrity for professionals handling this compound.

Section 1: Chemical Identity and Physicochemical
Landscape
A foundational element of safe handling is a precise understanding of the substance's identity

and physical characteristics. These properties dictate its behavior under various laboratory

conditions and inform appropriate storage and handling protocols.
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Key Identifiers and Properties:

Property Value Source(s)

IUPAC Name
methyl 2-methyl-5-

nitrobenzoate
[2]

Synonyms

2-Methyl-5-nitrobenzoic Acid

Methyl Ester, Methyl 5-Nitro-o-

toluate

[1][3]

CAS Number 77324-87-9 [1][2][4]

Molecular Formula C9H9NO4 [1][2][4]

Molecular Weight 195.17 g/mol [1][2]

Appearance
White to light yellow crystalline

powder or solid
[1][4]

Purity Typically ≥98% [1]

Melting Point 67.0 - 71.0 °C

Recommended Storage

Store in a cool, dry, well-

ventilated place. Some

suppliers recommend 0-8 °C.

[1][5][6]

The compound's solid nature at room temperature is a key handling consideration. As a

crystalline powder, it has the potential to become airborne, creating an inhalation risk that is

less pronounced with liquids. Its recommended storage at refrigerated temperatures suggests

a focus on preserving long-term stability and purity[1].

Section 2: Hazard Analysis and GHS Classification
The Globally Harmonized System (GHS) provides a universal framework for hazard

communication. For Methyl 2-methyl-5-nitrobenzoate, the primary, officially reported hazard is

acute oral toxicity[2].

GHS Pictogram:
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Signal Word:Warning[2]

Hazard Statement:H302: Harmful if swallowed[2].

This classification (Acute Toxicity, Oral, Category 4) is the cornerstone of its risk profile[2]. The

causality behind this is likely linked to the nitroaromatic structure, a class of compounds known

for a range of toxicological effects upon metabolic activation. While specific data for skin and

eye irritation for this exact molecule is not aggregated in top-level inventories, related

nitroaromatic compounds frequently exhibit irritant properties[5]. Therefore, a conservative and

prudent approach dictates treating this compound as a potential skin, eye, and respiratory

irritant.

Precautionary Statements: The GHS classification is paired with actionable advice[2]:

P264: Wash hands and any exposed skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301+P317: IF SWALLOWED: Get medical help.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Section 3: Exposure Control and Personal
Protective Workflow
Controlling exposure is paramount. The selection of Personal Protective Equipment (PPE) is

not a static checklist but a dynamic risk assessment. The following workflow illustrates the

decision-making process for safely handling Methyl 2-methyl-5-nitrobenzoate powder.
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Preparation & Engineering Controls

Personal Protective Equipment (PPE) Selection

Assess Task: Weighing solid?

Work in a certified
Chemical Fume Hood or

Ventilated Balance Enclosure

Wear Nitrile Gloves
(Inspect prior to use)

Standard Laboratory Coat
(Buttoned)

ANSI Z87.1-rated Safety Glasses
with Side Shields or Goggles

Is significant dust expected?
(e.g., large quantities, poor ventilation)

Use NIOSH-approved
N95 Dust Mask or higher

(e.g., half-mask respirator with P100 filters)

Yes

Proceed with Handling

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling solid Methyl 2-methyl-5-nitrobenzoate.
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This workflow is a self-validating system. By starting with engineering controls (the fume hood),

we establish the first and most effective barrier. The subsequent PPE choices build upon this

foundation, with respiratory protection being a critical checkpoint based on the scale and nature

of the handling task[5][6][7].

Section 4: Emergency Protocols and First Aid
In the event of an exposure or spill, a rapid and correct response is critical. Methodologies must

be clear and readily accessible.

4.1 First-Aid Measures The immediate actions taken after an exposure can significantly impact

the outcome. The following protocols are based on standard best practices for chemicals with

this hazard profile.

Ingestion:This is the primary documented hazard. Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by mouth to an unconscious person. Call a

Poison Control Center or seek immediate medical attention[5][7].

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, begin artificial respiration (use a barrier device to avoid mouth-to-mouth

resuscitation). Seek medical attention[5][7].

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical help[5].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. If eye irritation persists, seek medical advice[5][6].

4.2 Fire-Fighting Measures While likely combustible, this compound does not have a low flash

point[8]. The primary danger in a fire is the generation of toxic decomposition products.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray[5][6][7].

Hazardous Combustion Products: Thermal decomposition can produce toxic fumes,

including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx)[6]. The
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presence of NOx is a significant respiratory hazard.

Protective Actions for Firefighters: Firefighters must wear a self-contained breathing

apparatus (SCBA) and full protective gear to prevent contact with skin and eyes and

inhalation of toxic fumes[5][7].

4.3 Accidental Release Measures A spill of this solid material requires a careful cleanup

strategy to prevent secondary contamination and aerosolization.
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Spill Occurs

Evacuate non-essential personnel
and ensure adequate ventilation

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Prevent further spread.
Avoid generating dust.

GENTLY sweep or scoop solid material.
Dampening with a suitable solvent (e.g., acetone)

can reduce dust.

Place material into a labeled,
sealed container for chemical waste

Clean spill area with soap and water.
Dispose of cleanup materials as hazardous waste.

Spill Secured

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe cleanup of a solid chemical spill.
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This protocol emphasizes dust suppression, a critical step often overlooked with solid spills[8]

[9]. Dampening the material transforms a respiratory hazard into a more manageable solid

waste, demonstrating an experienced-based approach to containment[9].

Section 5: Disposal and Environmental
Considerations
Proper disposal is a legal and ethical responsibility.

Disposal Method: This material and its container must be disposed of as hazardous waste.

Follow all federal, state, and local regulations. Do not allow the chemical to enter drains or

waterways[7].

Container Disposal: Contaminated containers should be treated as hazardous waste and

disposed of accordingly.

Conclusion: Integrating Safety into Science
The safe handling of Methyl 2-methyl-5-nitrobenzoate is not an obstacle to research but an

integral part of rigorous scientific practice. By understanding its identity, recognizing its primary

hazard of acute oral toxicity, and implementing robust control measures and emergency plans,

researchers can confidently utilize this compound's synthetic potential. The workflows and data

presented in this guide are designed to be a practical resource, empowering drug development

professionals to move beyond mere compliance and embrace a culture of proactive, intelligent

safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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